Ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate hydrochloride

• IUPAC Name: ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate;hydrochloride
• InChI: InChI=1S/C13H13NO2S.ClH/c1-3-16-13(15)11-12(17-9(2)14-11)10-7-5-4-6-8-10;/h4-8H,3H2,1-2H3;1H
• InChI Key: YTRLPLRYEBFIGD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)C)C2=CC=CC=C2.Cl
• Molecular Formula: C13H14ClNO2S
• Molecular Weight: 283.77 g/mol
• CAS No.: 1986845-98-0

Description

Ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It belongs to the class of thiazole compounds and is synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Chemical Transformations

Ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate and its derivatives have been extensively studied for their synthetic utility and transformations. For instance, ethyl 5-amino-3-methylbenzo[b]thiophen-2-carboxylate has been converted into several derivatives, showcasing the compound's versatility in chemical synthesis. Such transformations include bromination, reaction with thiourea to yield thiouronium bromides, and conversion into tertiary amines, highlighting its potential in synthesizing pharmacologically relevant compounds (Chapman et al., 1971).

Pharmacological Studies

Various derivatives of Ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate hydrochloride have been evaluated for their pharmacological properties. For example, studies on thiazolo[5,4-d]pyrimidines showed promising molluscicidal properties, indicating potential applications in controlling schistosomiasis transmission (El-Bayouki & Basyouni, 1988). Additionally, antimicrobial activities of certain derivatives have been explored, with some compounds displaying significant effects against bacteria and fungi (Desai, Bhatt, & Joshi, 2019).

Anticancer Research

The exploration of Ethyl 2-methyl-5-phenyl-1,3-thiazole-4-carboxylate derivatives in anticancer research has yielded promising results. Novel thiadiazoles and thiazoles incorporating the pyrazole moiety have been synthesized and tested against cancer cell lines, revealing concentration-dependent inhibitory effects, particularly against breast carcinoma MCF-7 cell lines (Gomha, Salah, & Abdelhamid, 2015).

Structural and Theoretical Studies

The compound and its derivatives have been characterized through various structural and theoretical analyses. Single crystal X-ray diffraction studies have confirmed the molecular structures, while Hirshfeld surface analysis and density functional theory (DFT) studies provided insights into the molecular interactions and electronic properties (Achutha et al., 2017).